Cas no 90986-85-9 (Pyridine,1,2,3,6-tetrahydro-4-phenyl-1-propyl-)

Pyridine,1,2,3,6-tetrahydro-4-phenyl-1-propyl- structure
90986-85-9 structure
Product Name:Pyridine,1,2,3,6-tetrahydro-4-phenyl-1-propyl-
CAS No:90986-85-9
MF:C14H19N
MW:201.30736374855
CID:810588
PubChem ID:146272
Update Time:2025-04-19

Pyridine,1,2,3,6-tetrahydro-4-phenyl-1-propyl- Chemical and Physical Properties

Names and Identifiers

    • Pyridine,1,2,3,6-tetrahydro-4-phenyl-1-propyl-
    • 4-Phenyl-1-propyl-1,2,3,6-tetrahydropyridine
    • 4-phenyl-1-propyl-3,6-dihydro-2H-pyridine
    • 90986-85-9
    • Pyridine, 1,2,3,6-tetrahydro-1-propyl-4-phenyl-
    • Pyridine, 1,2,3,6-tetrahydro-4-phenyl-1-propyl-, erythro-
    • N-Propyl-4-phenyl-1,2,3,6-tetrahydropyridine
    • BDBM50003594
    • CKRLIWFOVCLXTP-UHFFFAOYSA-N
    • 4-Phenyl-1-propyl-1,2,3,6-tetrahydropyridine #
    • PPTP
    • DTXSID80238344
    • 4-Phenyl-1-propyl-1,2,3,6-tetrahydro-pyridine
    • CHEMBL317826
    • Inchi: 1S/C14H19N/c1-2-10-15-11-8-14(9-12-15)13-6-4-3-5-7-13/h3-8H,2,9-12H2,1H3
    • InChI Key: CKRLIWFOVCLXTP-UHFFFAOYSA-N
    • SMILES: N1(CCC)CC=C(C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 201.151749610g/mol
  • Monoisotopic Mass: 201.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 3.2Ų
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